Cas no 873983-89-2 (2-Bromo-3,5-dichlorobenzaldehyde)

2-Bromo-3,5-dichlorobenzaldehyde is a halogenated aromatic aldehyde with the molecular formula C₇H₃BrCl₂O. This compound is characterized by its bromo and dichloro substituents on the benzene ring, which enhance its reactivity in electrophilic and nucleophilic substitution reactions. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple halogen atoms increases its utility in cross-coupling reactions and further functionalization. Its high purity and stability under standard conditions make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its reactive aldehyde group and halogenated structure.

2-Bromo-3,5-dichlorobenzaldehyde structure

873983-89-2 structure

Product Name:2-Bromo-3,5-dichlorobenzaldehyde

CAS No:873983-89-2

MF:C₇H₃BrCl₂O

MW:253.908119440079

CID:5051521

PubChem ID:131546710

Update Time:2026-02-28

2-Bromo-3,5-dichlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3,5-dichlorobenzaldehyde
- ClC1=CC(Cl)=C(Br)C(C=O)=C1
- Benzaldehyde, 2-bromo-3,5-dichloro-
- 2-Bromo-3,5-dichlorobenzaldehyde (ACI)
- MFCD31719953
- 873983-89-2
- Z2755935589
- EN300-6472628
- CS-0168039
- E82095
- Inchi： 1S/C7H3BrCl2O/c8-7-4(3-11)1-5(9)2-6(7)10/h1-3H
- InChI Key： JEIXEEGWEVEHNT-UHFFFAOYSA-N
- SMILES： O=CC1C(Br)=C(Cl)C=C(Cl)C=1

Computed Properties

Exact Mass: 251.87443 g/mol
Monoisotopic Mass: 251.87443 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 17.1
Molecular Weight: 253.90

Experimental Properties

Density: 1.798±0.06 g/cm3(Predicted)
Melting Point: 82 °C
Boiling Point: 292.2±35.0 °C(Predicted)

2-Bromo-3,5-dichlorobenzaldehyde Pricemore >>

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ChemScence	CS-0168039-250mg	2-Bromo-3,5-dichlorobenzaldehyde	873983-89-2		250mg	$60.0	2022-04-26
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